Cas no 1805582-46-0 (Methyl 4-bromo-3-cyano-2-ethylbenzoate)

• Product Name: Methyl 4-bromo-3-cyano-2-ethylbenzoate
• CAS No: 1805582-46-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038536
• Update Time: 2025-07-17

Methyl 4-bromo-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-2-ethylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-7-8(11(14)15-2)4-5-10(12)9(7)6-13/h4-5H,3H2,1-2H3
• InChI Key： LEGOVDFJJXOVMR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-3-cyano-2-ethylbenzoate

Research Brief on Methyl 4-bromo-3-cyano-2-ethylbenzoate (CAS: 1805582-46-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-bromo-3-cyano-2-ethylbenzoate (CAS: 1805582-46-0) is a synthetic intermediate of growing importance in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo, cyano, and ester functional groups, has recently garnered attention due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key building block in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-bromo-3-cyano-2-ethylbenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the molecular scaffold. The resulting compounds showed promising activity in B-cell malignancy models, with several derivatives advancing to preclinical evaluation.

In parallel research, the compound's unique electronic properties have been exploited in the design of fluorescent probes for cellular imaging. The cyano group in particular has been shown to enhance the photophysical characteristics of derived fluorophores, as reported in a recent ACS Chemical Biology publication. These probes have demonstrated utility in tracking intracellular kinase activity, providing new tools for studying signal transduction pathways.

The synthetic accessibility of Methyl 4-bromo-3-cyano-2-ethylbenzoate has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route that achieves >90% yield while minimizing hazardous byproducts. This development is particularly significant for industrial applications where scalability and process safety are critical considerations.

From a structural perspective, computational studies have revealed interesting conformational properties of this compound. Molecular dynamics simulations suggest that the ethyl ester moiety adopts preferred orientations that may influence molecular recognition in biological systems. These insights, published in a recent Journal of Chemical Information and Modeling article, are informing the rational design of more potent drug candidates derived from this scaffold.

Looking forward, the pharmaceutical industry is showing increased interest in Methyl 4-bromo-3-cyano-2-ethylbenzoate as evidenced by recent patent filings. Several applications filed in 2024 describe its use in PROTAC (proteolysis targeting chimera) development, leveraging its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties. This emerging application could significantly expand the compound's utility in targeted protein degradation strategies.

In conclusion, Methyl 4-bromo-3-cyano-2-ethylbenzoate (1805582-46-0) represents a versatile and increasingly important intermediate in modern drug discovery. Its applications span from traditional small-molecule drug development to cutting-edge modalities like PROTACs and molecular probes. The compound's synthetic versatility, combined with recent methodological improvements and novel applications, positions it as a valuable tool in the chemical biology and pharmaceutical research toolkit.